Cas no 61619-50-9 (4-Decenoic acid, 3-oxo-, methyl ester)
61619-50-9 structure
Product Name:4-Decenoic acid, 3-oxo-, methyl ester
CAS No:61619-50-9
MF:C11H18O3
MW:198.258823871613
CID:472709
PubChem ID:71394070
Update Time:2025-04-19
4-Decenoic acid, 3-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Decenoic acid, 3-oxo-, methyl ester
- methyl 3-oxodec-4-enoate
- 61619-50-9
- DTXSID70815800
-
- Inchi: 1S/C11H18O3/c1-3-4-5-6-7-8-10(12)9-11(13)14-2/h7-8H,3-6,9H2,1-2H3
- InChI Key: JEHYTCXZMABLOT-UHFFFAOYSA-N
- SMILES: O=C(CC(=O)OC)C=CCCCCC
Computed Properties
- Exact Mass: 198.12564
- Monoisotopic Mass: 198.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 8
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.8
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
4-Decenoic acid, 3-oxo-, methyl ester Related Literature
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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